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Compound of Interest

Compound Name: Mal-PEG2-oxyamine (TFA)

Cat. No.: B12364754

Get Quote

Executive Summary

Mal-PEG2-oxyamine TFA is a premium heterobifunctional crosslinker engineered for precision
bioconjugation. It is widely utilized in the development of targeted therapeutics, including the
synthesis of[1]. Featuring a hydrophilic polyethylene glycol (PEG2) spacer, this linker provides
highly orthogonal reactivity: a maleimide group for rapid, site-specific conjugation to sulfhydryls,

and an oxyamine (aminooxy) group for stable oxime ligation with aldehydes or ketones[2]. This
technical guide details the mechanistic chemistry, the rationale behind its specific salt
formulation, and a self-validating protocol for its application in dual-target ligation.

Physicochemical Profiling

The structural integrity, solubility, and reactivity of the linker are dictated by its PEG2 core and
the presence of the trifluoroacetic acid (TFA) counterion.
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Property Value

1H-Pyrrole-2,5-dione, 1-[2-[2-[2-
(aminooxy)ethoxy]ethoxylethyl]- (TFA)

Chemical Name

CAS Number (Free Base) 1146245-73-9[3]
Molecular Formula (TFA Salt) C12H17F3N207
Molecular Weight (TFA Salt) 358.27 g/mol [4]
Molecular Weight (Free Base) 244.25 g/mol [5]
Spacer Type PEG2 (Polyethylene glycol, 2 units)

) Maleimide (Thiol-reactive), Oxyamine
Reactive Groups ]
(Carbonyl-reactive)[6]

Counterion Trifluoroacetate (TFA)

Mechanistic Chemistry & Causality

To successfully deploy Mal-PEG2-oxyamine TFA in complex biological matrices, researchers
must understand the thermodynamic and kinetic drivers—the why—behind its reactivity
profiles.

The Maleimide-Thiol Michael Addition

The maleimide moiety undergoes a highly efficient Michael addition with free thiols (sulfhydryls)
to form a stable, irreversible thioether bond[6].

o Causality of pH Control: This reaction must be strictly buffered between pH 6.5 and 7.5.
Below pH 6.5, the thiol is heavily protonated, drastically reducing its nucleophilicity. Above
pH 8.0, two detrimental side reactions occur: (1) primary amines (e.g., lysine residues on
proteins) become deprotonated and compete for the maleimide, destroying site-specificity,
and (2) the maleimide ring undergoes rapid base-catalyzed hydrolysis to form an unreactive
maleamic acid.

Oxyamine-Carbonyl Oxime Ligation
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The oxyamine group (-O-NH2) exhibits the "alpha-effect," making it significantly more
nucleophilic than standard primary amines. It reacts with aldehydes and ketones to form an
oxime bond, which is substantially more hydrolytically stable than a standard hydrazone.

o Causality of Catalysis: Oxime ligation is optimal at an acidic pH (4.5-6.5). The acid catalyzes
the dehydration of the initial carbinolamine intermediate into the final oxime. To overcome the
slow kinetics of this step at highly dilute biomolecular concentrations, aniline (10-100 mM) is
frequently introduced. Aniline rapidly forms a Schiff base with the aldehyde, which is then
swiftly displaced by the more nucleophilic oxyamine, accelerating the reaction rate by up to
400-fold.

The Critical Role of the TFA Salt

Why is this linker supplied as a TFA salt rather than a free base? The same alpha-effect that
makes the oxyamine highly reactive also makes it prone to premature oxidation and self-
condensation during storage. By formulating the compound as a , the oxyamine is protonated (-
O-NHs* CFsCOO")[7]. This completely suppresses its nucleophilicity until it is dissolved in a
suitably buffered agueous solution, ensuring a prolonged shelf-life and high batch-to-batch
reproducibility.

Orthogonal Bioconjugation Workflow

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-0911494.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12364754?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Mal-PEG2-oxyamine TFA Thiol-Bearing Entity
(Bifunctional Linker) (e.g., Cys-mutant Ab)

Maleimide Reactivity

Michael Addition
(pH 6.5-7.5)

l

Thioether Intermediate Carbonyl-Bearing Entity
(Stable Linkage) (e.g., Oxidized Glycan)

Oxyamine Reactivity

Oxime Ligation
(pH 4.5-6.5, Aniline cat.)

Fully Conjugated Molecule
(ADC / PROTAC)

Click to download full resolution via product page

Orthogonal bioconjugation workflow utilizing Mal-PEG2-oxyamine TFA for dual-target ligation.

Validated Experimental Protocol: Dual-
Functionalization

This protocol describes the sequential conjugation of a thiol-bearing protein (e.g., a reduced
antibody) and an aldehyde-bearing payload. It is designed as a self-validating system to ensure
quality control at every step.
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Phase 1: Maleimide Conjugation (Thioether Formation)

Buffer Preparation: Prepare Conjugation Buffer A (100 mM Sodium Phosphate, 150 mM
NaCl, 5 mM EDTA, pH 7.2). Causality: EDTA chelates trace heavy metals that would
otherwise catalyze the oxidation of free thiols into unreactive disulfides.

Linker Preparation: Dissolve Mal-PEG2-oxyamine TFA in anhydrous DMSO to a 10 mM
stock. Note: Use immediately to prevent moisture-induced degradation of the maleimide.

Reaction: Add the linker to the thiol-bearing protein at a 5—-10 molar excess. Ensure the final
DMSO concentration remains below 10% (v/v) to prevent protein denaturation.

Incubation: Incubate at room temperature for 2 hours with gentle agitation.

Self-Validation (Ellman’s Assay): Quantify the remaining free thiols using DTNB (Ellman’s
reagent). A successful reaction will show a >95% reduction in absorbance at 412 nm
compared to the pre-conjugation baseline.

Purification: Remove excess unreacted linker using a desalting column (e.g., Sephadex G-
25) or diafiltration, exchanging the protein into Buffer B.

Phase 2: Oxime Ligation

Buffer Preparation: Prepare Conjugation Buffer B (100 mM Sodium Acetate, 150 mM NacCl,
pH 5.5).

Catalyst Addition: Add aniline to the reaction mixture to a final concentration of 50 mM.

Conjugation: Introduce the aldehyde-bearing payload at a 5-molar excess relative to the
oxyamine-functionalized protein.

Incubation: Incubate at room temperature for 4—-12 hours. The acidic pH and aniline will drive
the oxime formation.

Self-Validation (LC-MS): Analyze the conjugate via Liquid Chromatography-Mass
Spectrometry (LC-MS). The mass shift must correspond exactly to the addition of the
payload minus the mass of one water molecule (18 Da), which is lost during oxime
dehydration.
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« Final Purification: Purify the final bispecific conjugate via Size Exclusion Chromatography
(SEC) to remove the aniline catalyst and unreacted payload.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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